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Compound of Interest

Compound Name: Paraxanthine-d6

Cat. No.: B7881582 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential information for the safe disposal of Paraxanthine-d6, a

deuterated analog of Paraxanthine, which is a major metabolite of caffeine. Adherence to these

procedures is vital to protect personnel and the environment.

Hazard Profile and Safety Precautions
Paraxanthine-d6 is classified as harmful if swallowed. The primary route of exposure is oral,

and appropriate handling procedures should be in place to prevent ingestion.

Personal Protective Equipment (PPE): When handling Paraxanthine-d6, especially during

disposal, the following PPE is recommended:

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Use chemical-resistant gloves and protective clothing.

Respiratory Protection: In case of dust formation, use an approved particulate respirator.

Step-by-Step Disposal Procedure
The disposal of Paraxanthine-d6 must be conducted in accordance with all local, regional,

national, and international regulations.[1] It is the responsibility of the user to determine if the
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waste meets the criteria for hazardous waste as defined by regulations such as the Resource

Conservation and Recovery Act (RCRA) in the United States.[1]

Waste Identification and Segregation:

Collect all Paraxanthine-d6 waste, including unused product, contaminated consumables

(e.g., pipette tips, vials), and spill cleanup materials, in a designated and clearly labeled

waste container.

The container should be tightly sealed and stored in a cool, dry, and well-ventilated area,

away from incompatible materials.

Consult Institutional and Local Regulations:

Contact your institution's Environmental Health and Safety (EHS) department to

understand the specific disposal protocols and requirements.

Your EHS department will provide guidance on the proper waste streams and approved

hazardous waste contractors.

Waste Manifest and Labeling:

Properly label the waste container with the chemical name ("Paraxanthine-d6"), CAS

number (117490-41-2), and any relevant hazard warnings.

Complete any required waste manifest forms as provided by your institution or waste

disposal contractor.

Arranging for Pickup and Disposal:

Schedule a pickup with your institution's approved hazardous waste disposal service.

Do not attempt to dispose of Paraxanthine-d6 down the drain or in regular trash unless

explicitly permitted by your local regulations and EHS department.

Spill and Emergency Procedures
In the event of a spill, follow these steps:
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Evacuate and Secure the Area: Evacuate non-essential personnel from the immediate spill

area.

Ventilate the Area: Ensure adequate ventilation.

Don Appropriate PPE: Before cleaning the spill, put on the required personal protective

equipment.

Contain and Clean the Spill:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place

the collected material into a labeled hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place it in the hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable decontamination solution.

Dispose of Cleanup Materials: All materials used for cleanup should be disposed of as

hazardous waste.

Quantitative Data
The following table summarizes key quantitative data for Paraxanthine-d6.

Property Value Reference

Molecular Formula C₇H₂D₆N₄O₂ [2]

Molecular Weight 186.2 g/mol [2]

Acute Toxicity (Oral)
LD50: 829.2 mg/kg (rat, for

Paraxanthine)

Visualizing the Disposal Workflow
To aid in understanding the proper disposal pathway for Paraxanthine-d6, the following

workflow diagram illustrates the decision-making process.
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Caption: Decision workflow for the proper disposal of Paraxanthine-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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